[4-(1H-1,3-benzodiazol-1-yl)phenyl]methanamine

• IUPAC Name: [4-(benzimidazol-1-yl)phenyl]methanamine
• InChI: InChI=1S/C14H13N3/c15-9-11-5-7-12(8-6-11)17-10-16-13-3-1-2-4-14(13)17/h1-8,10H,9,15H2
• InChI Key: HTWPOADKXAJNEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=CC=C(C=C3)CN
• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol

Description

“[4-(1H-1,3-benzodiazol-1-yl)phenyl]methanamine” is a chemical compound with the molecular weight of 310.23. The IUPAC name of this compound is [3- (1H-benzimidazol-1-ylmethyl)phenyl]methanamine dihydrochloride. It is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, 1,3-dihydro-2H-1,3-benzimidazole-2-thione was reacted with 4-fluorobenzaldehyde in DMSO to get 4- [ (1 H -benzimidazol-2-yl)sulfanyl]benzaldehyde in high yield. The reaction of the obtained aldehyde with thiosemicarbazide in ethanol at reflux temperature yielded 2- ( {4- [ (1 H -benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C15H15N3.2ClH/c16-9-12-4-3-5-13 (8-12)10-18-11-17-14-6-1-2-7-15 (14)18;;/h1-8,11H,9-10,16H2;2*1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. The compound has a molecular weight of 310.23.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• Antimicrobial Evaluation : Derivatives of [4-(1H-1,3-benzodiazol-1-yl)phenyl]methanamine have been synthesized and evaluated for their antibacterial and antifungal activities, exhibiting varying degrees of effectiveness (Visagaperumal et al., 2010).

Cytotoxic Agents Synthesis

• Cytotoxicity in Cancer Treatment : N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, a related class, have been synthesized and tested against cancer cell lines, showing significant cytotoxic activity, surpassing that of the reference drug doxorubicin in some cases (Ramazani et al., 2014).

Pharmaceutical Applications

• Antimicrobial Activity of Derivatives : Benzimidazole derivatives, including variants of this compound, have shown marked potency as antimicrobial agents, with certain compounds displaying enhanced activity (Ajani et al., 2016).

Chemical Synthesis and Characterization

• Chemical Synthesis : Various derivatives have been synthesized and characterized, revealing their potential in different applications, ranging from pharmacology to materials science (Shimoga et al., 2018).

Future Directions

The future directions for the study and application of “[4-(1H-1,3-benzodiazol-1-yl)phenyl]methanamine” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the broad range of activities exhibited by similar compounds, there may be potential for the development of new drugs or therapeutic agents.